Cas no 881041-19-6 (2-Methyl-1-(2-pyrrolidinylmethyl)piperidine)

• Product Name: 2-Methyl-1-(2-pyrrolidinylmethyl)piperidine
• CAS No: 881041-19-6
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 3056600
• PubChem ID: 4715355
• Update Time: 2025-11-07

2-Methyl-1-(2-pyrrolidinylmethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-(2-pyrrolidinylmethyl)piperidine
• CS-0330688
• AKOS022060589
• DB-192899
• AKOS000257280
• 2-methyl-1-(pyrrolidin-2-ylmethyl)piperidine
• 881041-19-6
• STK893808

• Inchi： 1S/C11H22N2/c1-10-5-2-3-8-13(10)9-11-6-4-7-12-11/h10-12H,2-9H2,1H3
• InChI Key： PTXZNJRXJUNLBS-UHFFFAOYSA-N
• SMILES： N1(CCCCC1C)CC1CCCN1

Computed Properties

• Exact Mass: 182.178298710Da
• Monoisotopic Mass: 182.178298710Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-Methyl-1-(2-pyrrolidinylmethyl)piperidine

Recent Advances in the Study of 2-Methyl-1-(2-pyrrolidinylmethyl)piperidine (CAS: 881041-19-6)

The compound 2-Methyl-1-(2-pyrrolidinylmethyl)piperidine (CAS: 881041-19-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential as a lead compound in drug development.

One of the key areas of interest is the compound's interaction with neurotransmitter receptors. Preliminary findings suggest that 2-Methyl-1-(2-pyrrolidinylmethyl)piperidine exhibits high affinity for certain subtypes of nicotinic acetylcholine receptors (nAChRs), which play a crucial role in cognitive functions and neurodegenerative diseases. Researchers have employed advanced computational modeling and in vitro assays to map its binding sites and evaluate its selectivity profile.

In addition to its receptor interactions, recent investigations have explored the compound's metabolic stability and pharmacokinetic properties. Studies utilizing high-performance liquid chromatography (HPLC) and mass spectrometry have provided insights into its metabolic pathways, revealing favorable stability under physiological conditions. These findings are critical for assessing its potential as a drug candidate.

Another noteworthy development is the synthesis of derivatives of 2-Methyl-1-(2-pyrrolidinylmethyl)piperidine, aimed at optimizing its pharmacological profile. Structure-activity relationship (SAR) studies have identified specific modifications that enhance its potency and reduce off-target effects. These derivatives are currently under evaluation in preclinical models of neurological disorders.

Furthermore, the compound's potential applications extend beyond neurology. Recent reports highlight its antimicrobial properties, with in vitro studies demonstrating efficacy against a range of bacterial and fungal pathogens. This broadens its therapeutic scope and underscores its versatility as a chemical scaffold.

In conclusion, the ongoing research on 2-Methyl-1-(2-pyrrolidinylmethyl)piperidine (CAS: 881041-19-6) underscores its multifaceted potential in drug discovery. Its unique pharmacological properties, coupled with its structural adaptability, make it a promising candidate for further development. Future studies are expected to delve deeper into its therapeutic applications and explore its clinical potential.